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Compound of Interest

Compound Name: Asivatrep

Cat. No.: B609818

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical component of laboratory operations.
This document provides a comprehensive, step-by-step guide for the proper disposal of
Asivatrep, a potent and selective transient receptor potential vanilloid type 1 (TRPV1)
antagonist used in research.

Asivatrep: Safety and Hazard Profile

According to its Safety Data Sheet (SDS), Asivatrep is classified as not a hazardous
substance or mixture.[1] However, standard laboratory safety precautions should always be
observed during handling and disposal to minimize any potential risks. While specific ecological
impact data for Asivatrep is not readily available, responsible disposal is paramount to prevent
environmental contamination.|[1]

Quantitative Data Summary

For quick reference, the following table summarizes key chemical and safety information for
Asivatrep.
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Property Value Reference
Synonyms PAC-14028 [1]
Formula C21H22F5N303S [1]
Molecular Weight 491.47 g/mol [1]
CAS Number 1005168-10-4 [1]
o Not a hazardous substance or
Hazard Classification ) [1]
mixture

MCE Compound Handling

Storage (Powder) -20°C for up to 3 years ]
Guide
-80°C for up to 6 months; MCE Compound Handling
Storage (In Solvent) ]
-20°C for up to 1 month Guide

Experimental Protocols for Disposal

The recommended disposal procedures for Asivatrep are based on general guidelines for non-
hazardous laboratory chemical waste. The primary methods involve either disposal in the
regular trash after appropriate preparation or consultation with your institution's Environmental
Health and Safety (EHS) department.

Protocol 1: Solid Waste Disposal in Trash

This protocol is suitable for small quantities of solid Asivatrep powder.
Methodology:

» Ensure Inactivation: If the Asivatrep is in a solution, it should be evaporated in a fume hood
to yield the solid powder.

» Prepare for Disposal:

o Place the solid Asivatrep into a primary, sealable container (e.g., a vial or a small plastic
bag).
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o To prevent potential misuse or accidental exposure, mix the Asivatrep with an inert and
undesirable substance, such as used coffee grounds, kitty litter, or sand.[2][3]

o Seal the primary container securely.

o Secondary Containment: Place the sealed primary container into a larger, durable, and
sealable secondary container (e.g., a labeled plastic bag or a cardboard box).

o Labeling: Clearly label the outer container as "Non-Hazardous Laboratory Waste" and
include the date of disposal. Do not list "Asivatrep"” on the external label to avoid attracting
undue attention.

» Final Disposal: Dispose of the sealed container in the regular laboratory trash, in accordance
with your institution's specific policies for non-hazardous solid waste.

Protocol 2: Disposal via Institutional Environmental
Health and Safety (EHS)

For larger quantities of Asivatrep or if there is any uncertainty regarding its classification as
non-hazardous in your specific context, the most prudent course of action is to contact your
institution's EHS department.

Methodology:

o Segregate and Label: Keep the Asivatrep waste (solid or in solution) in a clearly labeled and
sealed container. The label should accurately identify the contents as "Asivatrep Waste" and
include any known solvents.

o Contact EHS: Follow your institution's established procedures for chemical waste pickup.
Provide the EHS department with a copy of the Asivatrep Safety Data Sheet.

e Follow EHS Instructions: Adhere to all instructions provided by the EHS personnel for the
packaging, storage, and collection of the waste.

Asivatrep Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
Asivatrep.

Asivatrep Disposal Decision Workflow

Start: Asivatrep Waste
Is the waste solid?

No (in solution)

Evaporate solvent in a fume hood

Is it a small quantity?

No / Uncertain

Protocol 1: Protocol 2:
Mix with inert material and dispose in trash Contact Institutional EHS for disposal

End: Safe Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Asivatrep waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of Asivatrep, contributing to a secure and compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Asivatrep: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609818#asivatrep-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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